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Compound of Interest |

Compound Name: 2-Ethylquinoline

CAS No.: 1613-34-9

Cat. No.: B167955

\ J

This guide provides a comprehensive technical overview of 2-Ethylquinoline, a heterocyclic
aromatic organic compound with significant applications in research and development,
particularly within the pharmaceutical and chemical industries. This document is intended for
researchers, scientists, and drug development professionals, offering in-depth insights into its
chemical properties, synthesis, applications, and safety protocols.

Core Identity and Physicochemical Profile

2-Ethylquinoline, identified by the CAS number 1613-34-9, is a derivative of quinoline, a
structural motif prevalent in numerous biologically active compounds.[1] Its core structure
consists of a benzene ring fused to a pyridine ring, with an ethyl group substituted at the
second position. This substitution pattern significantly influences its chemical reactivity and
physical properties, making it a versatile intermediate in organic synthesis.

The fundamental identifiers and properties of 2-Ethylquinoline are crucial for its application in
experimental settings. Understanding these parameters ensures the accuracy and
reproducibility of scientific endeavors.
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Table 1: Key Identifiers and Physicochemical Properties of 2-Ethylquinoline
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Property Value Source
CAS Number 1613-34-9 [1]
Molecular Formula Ci1H1iN [1]
Molecular Weight 157.21 g/mol [1]
IUPAC Name 2-ethylquinoline [1]
Appearance Colorlfass- to light orange/yellow 2]
clear liquid
Boiling Point 246-248 °C at 760 mmHg [3]
Melting Point -2°C [2]
Flash Point 110 °C (230 °F) 2]
Density ~1.06 g/cm?3 [2]
Refractive Index 161 [2]
Solubility in Water 25¢g/Lat20°C [2]
Solubility (Organic) Soluble in ether, chloroform [2]
LogP (o/w) 2.59 [3]

Synthesis Methodologies: From Classic Reactions
to Modern Approaches

The synthesis of the quinoline scaffold is a well-established area of organic chemistry, with
several named reactions forming the classical foundation, including the Skraup, Doebner-von
Miller, and Friedlander syntheses.[4][5] These methods, while historically significant, often
require harsh conditions, strong acids, or produce significant byproducts.

Modern synthetic chemistry has advanced towards more efficient, atom-economical, and
environmentally benign protocols. One such contemporary approach involves the metal-free
oxidative cyclization of 2-styrylanilines with compounds containing active methyl groups, such
as 2-methylquinoline, to construct functionalized quinolines.[6]
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Starting Materials Reaction Conditions

2-Styrylaniline 2-Methylquinoline Todine (I2) Catalyst TBHP (Oxidant) DMSO (Solvent) Heat (120 °C)

\ ore Proces;
Oxidative Cyclization

Progluct
\ A

Functionalized Quinoline
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Experimental Protocol: Metal-Free Synthesis of
Functionalized Quinolines

This protocol is adapted from a demonstrated metal-free approach for synthesizing quinoline
derivatives.[6] The rationale behind this method is the in-situ generation of an aldehyde from
the active methyl group of a compound like 2-methylquinoline, which then undergoes
condensation and cyclization with a 2-styrylaniline derivative. This process avoids the use of
heavy metal catalysts, which can be costly and toxic.

Materials:

2-Styrylaniline derivative (0.3 mmol)

2-Methylquinoline derivative (0.54 mmol)

lodine (I2) (0.2 equiv)

tert-Butyl hydroperoxide (TBHP, 70% in water) (3 equiv)
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e Acetic acid (1 equiv)
e Dimethyl sulfoxide (DMSO) (1.5 mL)
Procedure:

» Reaction Setup: To a sealed reaction tube, add the 2-styrylaniline derivative, the 2-
methylquinoline derivative, iodine, and DMSO.

o Addition of Reagents: Sequentially add acetic acid and TBHP to the reaction mixture at room
temperature.

e Heating: Seal the tube and place it in a preheated oil bath at 120 °C.

» Reaction Monitoring: Stir the reaction mixture for the prescribed time (typically several
hours). The progress can be monitored by Thin Layer Chromatography (TLC) until the
starting material is consumed.

o Workup: After completion, cool the reaction mixture to room temperature. Dilute with water
and extract with an appropriate organic solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product is then purified by column
chromatography on silica gel to yield the desired functionalized quinoline.

This self-validating system relies on the clear consumption of starting materials and the
formation of a new product, verifiable by TLC and subsequent spectroscopic analysis (NMR,
MS). The choice of an iodine catalyst and TBHP as an oxidant is critical for the efficient
oxidation of the C(sp3)—H bond of the methyl group to an aldehyde, which is the key
intermediate step.[6]

Applications in Research and Drug Development

The quinoline scaffold is a cornerstone in medicinal chemistry, appearing in a wide array of
natural products and synthetic pharmaceuticals.[7] These compounds exhibit a broad spectrum
of biological activities, including antibacterial, anticancer, anti-inflammatory, and antimalarial
properties.[4]
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Key Roles of 2-Substituted Quinolines:

e Pharmaceutical Scaffolding: 2-Ethylquinoline serves as a vital building block for
constructing more complex molecules with potential therapeutic value. The quinoline nucleus
is a privileged structure, meaning it is frequently found in active pharmaceutical ingredients.

» Antimalarial Agents: The quinoline ring is famously the core of quinine and its synthetic
analogs like chloroquine, which have been pivotal in the fight against malaria.

e Anticancer Research: Numerous quinoline derivatives have been investigated for their
cytotoxic effects against various cancer cell lines.

» Antibacterial and Antifungal Agents: The structural motif is present in compounds that show
potent activity against a range of microbial pathogens.[4]

Beyond pharmaceuticals, quinoline and its derivatives like 2-ethylquinoline find use as
corrosion inhibitors, solvents for resins, and in the manufacturing of dyes.[8]

Analytical Characterization

The identity and purity of 2-Ethylquinoline are typically confirmed using standard analytical
techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for separation
and identification. The retention time in the GC provides a characteristic fingerprint, while the
mass spectrum offers structural information through fragmentation patterns.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed
information about the molecular structure, confirming the arrangement of protons and carbon
atoms.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule.

Table 2: Key Mass Spectrometry Data for 2-Ethylquinoline (GC-MS, El)
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m/z (Mass-to-Charge

. Relative Intensity (%) Interpretation
Ratio)
157 63.73 Molecular lon [M]*
156 99.99 [M-H]*
129 30.52 Fragment lon
128 20.35 Fragment lon

Phenyl Group Fragment

77 13.57 Y P rTag

[CeHs]+

Source: PubChem CID 137113[1]

Safety, Handling, and Storage

As a chemical reagent, 2-Ethylquinoline must be handled with appropriate care. Adherence to
safety protocols is paramount to ensure the well-being of laboratory personnel.

GHS Hazard Classification:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Table 3: Safety and Handling Protocols for 2-Ethylquinoline
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Aspect

Protocol

Personal Protective Equipment (PPE)

Wear protective gloves, chemical safety
goggles, and a lab coat. Use in a well-ventilated

area or under a chemical fume hood.[9]

Avoid breathing dust, fumes, gas, mist, vapors,

or spray. Do not get in eyes, on skin, or on

Handling ) )
clothing. Wash hands thoroughly after handling.
[9]
Keep container tightly closed in a dry and well-
Storage ventilated place. Store in a cool, dark place. Itis

sensitive to air and light.[2][10]

First Aid (Skin)

Immediately wash with plenty of soap and water.
If skin irritation occurs, get medical

advice/attention.

First Aid (Eyes)

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

First Aid (Ingestion)

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[10]

Use COz, powder, or water spray. Fight larger

Fire Fighting fires with water spray or alcohol-resistant foam.
[9]
Dispose of contents/container to an approved
Disposal waste disposal plant in accordance with local,
state, and federal regulations.
Conclusion

2-Ethylquinoline is a chemical compound of significant utility, particularly as a scaffold and

intermediate in the synthesis of pharmaceuticals and other high-value chemicals. Its well-

defined physicochemical properties, coupled with evolving synthesis methodologies, ensure its
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continued relevance in both academic research and industrial applications. A thorough
understanding of its characteristics, synthetic pathways, and safety requirements, as detailed in
this guide, is essential for its effective and safe utilization in the laboratory and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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